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Compound of Interest

Compound Name: 3-Methylbenzyl chloride

Cat. No.: B1630373

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the proper handling and
disposal of 3-Methylbenzyl chloride (CAS No. 620-19-9). Adherence to these procedures is
critical for ensuring the safety of all laboratory personnel and maintaining a secure research
environment. This document is intended for researchers, scientists, and drug development
professionals.

Understanding the Risks: Hazard Identification

3-Methylbenzyl chloride is a combustible and corrosive liquid that poses significant health
risks upon exposure.[1][2] It is classified as a lachrymator, meaning it can cause tearing.[1]
Inhalation may lead to respiratory irritation, while direct contact can result in severe skin burns
and serious eye damage.[1][2][3][4]

Key Hazards:

Combustible Liquid: Presents a fire hazard when exposed to heat or ignition sources.[2][3]

Corrosive: Causes severe burns to skin and eyes upon contact.[1][2]

Respiratory Irritant: Vapors can irritate the respiratory system.[1][3]

Lachrymator: Induces tearing upon exposure.[1]
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Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 3-Methylbenzyl

chloride.
Property Value
CAS Number 620-19-9
Molecular Formula C8HOoCI
Molecular Weight 140.61 g/mol
Appearance Clear to pale yellowish liquid
Boiling Point 195 - 196 °C (383 - 384.8 °F)
Flash Point 76 °C (168.8 °F) - closed cup
Density 1.064 g/cm3 at 25 °C

Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural steps for the safe handling of 3-Methylbenzyl chloride
from preparation to post-experiment cleanup.

3.1. Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 3-Methylbenzyl chloride. The following table
details the required equipment.
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Body Part

Required PPE

Hands

Wear protective gloves. Viton® gloves are
recommended. Always inspect gloves prior to
use and remove them with care to avoid skin

contamination.

Eyes/Face

Wear chemical safety goggles and a face shield.
[3] Eyewash stations and safety showers must
be readily accessible and in close proximity to

the workstation.[5]

Body

Wear appropriate protective clothing to prevent
skin exposure, such as a lab coat, and closed-

toe shoes.

Respiratory

Use in a well-ventilated area or under a
chemical fume hood. If exposure limits are
exceeded, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[5]

3.2. Experimental Workflow

The following diagram illustrates the standard workflow for handling 3-Methylbenzyl chloride.
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Safe Handling Workflow for 3-Methylbenzyl Chloride
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Safe Handling Workflow Diagram
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3.3. Storage

Emergency Procedures

Keep refrigerated.[1][5]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

Store in a corrosives area away from heat, sparks, and open flames.[1][5]

Incompatible materials to avoid include bases, alcohols, amines, and metals.[1][5]

In the event of an emergency, follow these procedures and seek immediate medical attention.

Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Call a

physician immediately.[3]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin area with plenty of water

and soap. Seek immediate medical attention.[4]

Eye Contact

Rinse cautiously with water for at least 15
minutes, ensuring to flush under the eyelids.
Remove contact lenses if present and easy to

do. Immediately call an ophthalmologist.[3][4]

Ingestion

Rinse the mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a physician or Poison

Control Center immediately.[3][6]

Spill Response:

o Evacuate the area and ensure adequate ventilation.
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Remove all sources of ignition.[1][5]

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,
silica gel, or a universal binder.[1]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Clean the affected area thoroughly.

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.

5.1. Chemical Waste

e Surplus and non-recyclable 3-Methylbenzyl chloride should be offered to a licensed
disposal company.[7]

e This combustible material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[7]

5.2. Contaminated Materials

 All contaminated materials, including absorbent materials from spills and used PPE, should
be placed in a sealed, labeled container for hazardous waste disposal.

» Dispose of contaminated packaging as unused product.[7]
Do not empty into drains or release into the environment.[1]

By adhering to these guidelines, you contribute to a safer research environment for yourself
and your colleagues. Always consult your institution's specific safety protocols and the most
recent Safety Data Sheet (SDS) for 3-Methylbenzyl chloride before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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